(E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one

• IUPAC Name: (5E)-2-(4-acetylpiperazin-1-yl)-5-[(3,4-dimethoxyphenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C18H21N3O4S/c1-12(22)20-6-8-21(9-7-20)18-19-17(23)16(26-18)11-13-4-5-14(24-2)15(10-13)25-3/h4-5,10-11H,6-9H2,1-3H3/b16-11+
• InChI Key: IUDGBJZDIUCVNH-LFIBNONCSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=NC(=O)C(=CC3=CC(=C(C=C3)OC)OC)S2
• Isomeric SMILES: CC(=O)N1CCN(CC1)C2=NC(=O)/C(=C\C3=CC(=C(C=C3)OC)OC)/S2
• Molecular Formula: C18H21N3O4S
• Molecular Weight: 375.4 g/mol

Description

(E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one, also known as ADTM, is a thiazole derivative that has shown promising results in scientific research applications. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one has been found to inhibit the activity of matrix metalloproteinases, which are involved in the breakdown of extracellular matrix proteins. This inhibition may contribute to the anti-cancer effects of (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one. Additionally, (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one has been found to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. This inhibition may contribute to the neuroprotective effects of (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one in the treatment of Alzheimer's and Parkinson's disease.
Biochemical and Physiological Effects:
(E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one has been found to have various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective effects. In one study, (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one was found to inhibit the expression of inflammatory cytokines, which are involved in the immune response. This inhibition may contribute to the anti-inflammatory effects of (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one. Additionally, (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one has been found to have antioxidant effects, which may contribute to its neuroprotective effects in the treatment of Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

(E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one has several potential advantages for laboratory experiments, including its ability to inhibit the growth of cancer cells and its potential neuroprotective effects. However, there are also some limitations to using (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one in laboratory experiments. For example, (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one may have limited solubility in certain solvents, which may affect its bioavailability and efficacy. Additionally, the mechanism of action of (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for the study of (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one. One direction is the further investigation of its mechanism of action, which could provide insight into its potential therapeutic applications. Another direction is the development of more effective synthesis methods for (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one, which could improve its bioavailability and efficacy. Additionally, further studies could investigate the potential use of (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one in combination with other drugs or therapies for the treatment of various diseases.

Synthesis Methods

(E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one has been synthesized using various methods, including the reaction of 2-aminothiazole with 3,4-dimethoxybenzaldehyde in the presence of acetic anhydride and piperazine. Another method involves the reaction of 2-aminothiazole with 3,4-dimethoxybenzaldehyde and acetic anhydride in the presence of piperazine. These methods have resulted in the successful synthesis of (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one, which has been used in various scientific research applications.

Scientific Research Applications

(E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In one study, (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one was found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Another study found that (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one had potential neuroprotective effects in the treatment of Alzheimer's and Parkinson's disease. These findings suggest that (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one has potential therapeutic applications in the treatment of various diseases.